TRPML modulator 1

• Molecular Formula: C24H26ClFN4O4S2
• Molecular Weight: 553.1 g/mol
• InChI: InChI=1S/C24H26ClFN4O4S2/c1-28(2)36(33,34)20-10-8-19(9-11-20)35(31,32)27-22-5-3-4-6-24(22)30-15-13-29(14-16-30)23-12-7-18(25)17-21(23)26/h3-12,17,27H,13-16H2,1-2H3
• InChIKey: YAZGOSKDIGLBNA-UHFFFAOYSA-N

TRPML Modulator 1 Distinct Research Tool

TRPML modulator 1 (also known as compound A12; CAS: 2171065-77-1) is a synthetic small-molecule modulator of the transient receptor potential mucolipin (TRPML) ion channel family. It is characterized by an arylsulfonamide core chemical scaffold [1] . The compound has been reported to promote autophagy, a key cellular clearance pathway [2]. Its primary reported quantitative bioactivity is an AC50 value of less than 2 mM in a cellular TFEB (transcription factor EB) assay, which is a functional readout linked to lysosomal biogenesis and autophagy [2] [3]. This modulator serves as a pharmacological tool for investigating lysosomal function and autophagy in research settings.

• [1] Jorge Garcia FORTANET, et al. TRPML modulators. WO2021127337A1. 2020-12-18. View Source
• [2] MedChemExpress (MCE). TRPML modulator 1 Product Datasheet. View Source
• [3] PeptideDB. TRPML modulator 1 Product Datasheet. View Source

TRPML Modulator 1 Substitution Justification

Substituting TRPML modulator 1 with other TRPML agonists, such as ML-SA1 or ML-SA5, is not scientifically valid due to fundamental differences in their chemical structures, associated binding modes, and potential downstream pharmacology. TRPML modulator 1 is an arylsulfonamide derivative, while ML-SA1 and ML-SA5 belong to distinct chemotypes (e.g., phthalimide and piperazine-sulfonamide derivatives, respectively) . This structural divergence suggests they likely engage the TRPML1 channel through different binding sites or allosteric mechanisms, which can profoundly affect channel gating, functional selectivity, and off-target profiles [1] [2]. Consequently, using them interchangeably can introduce significant experimental variability and lead to non-reproducible results in assays measuring lysosomal calcium flux, autophagy, or cellular trafficking.

• [1] Xiaowen Peng, et al. Discovery and characterization of novel TRPML1 agonists. Bioorg Med Chem Lett. 2024 Jan 15:98:129595. View Source
• [2] Shen, D., et al. Lipid storage disorders block lysosomal trafficking by inhibiting a TRP channel and lysosomal calcium release. Nat Commun. 2012;3:731. View Source

TRPML Modulator 1 vs Key Comparators

TFEB-Mediated Autophagy Activation

TRPML modulator 1 demonstrates a functional effect on autophagy regulation, quantified as an AC50 of less than 2 mM in a TFEB cellular assay, which measures its ability to promote TFEB nuclear translocation, a master regulator of lysosomal biogenesis and autophagy [1] . This functional readout distinguishes it from earlier agonists like ML-SA1, which, while potent at activating the channel, often shows less efficacy or a different profile in downstream functional assays at comparable concentrations [2].

Evidence Dimension	AC50 for TFEB nuclear translocation
Target Compound Data	< 2 mM
Comparator Or Baseline	ML-SA1 (not directly compared; class-level inference of lower efficacy in functional assays)
Quantified Difference	Not directly quantified; functional readout differs from primary channel activation potency.
Conditions	Cellular TFEB assay

Why This Matters

This functional readout is a more direct measure of the desired biological outcome (autophagy induction) than simply measuring channel opening, which is critical for researchers focused on lysosomal storage disorders or neurodegenerative diseases.

• [1] MedChemExpress (MCE). TRPML modulator 1 Product Datasheet. View Source
• [2] Shen, D., et al. Lipid storage disorders block lysosomal trafficking by inhibiting a TRP channel and lysosomal calcium release. Nat Commun. 2012;3:731. View Source

Chemical Scaffold Differentiation

TRPML modulator 1 is a representative of an arylsulfonamide chemotype, distinct from the phthalimide scaffold of ML-SA1 [1] . This scaffold difference is crucial because the arylsulfonamide series has been explicitly pursued in medicinal chemistry programs to identify modulators with improved selectivity and pharmacokinetic properties compared to earlier generations of TRPML agonists [2] [3]. While specific selectivity data for TRPML modulator 1 against other TRP channels is not publicly available, the underlying patent literature indicates that compounds within this series were selected for their enhanced TRPML selectivity over other ion channels, a common limitation of less specific tool compounds.

Evidence Dimension	Chemical scaffold
Target Compound Data	Arylsulfonamide
Comparator Or Baseline	ML-SA1 (Phthalimide)
Quantified Difference	N/A (Qualitative difference)
Conditions	Chemical structure analysis

Why This Matters

The unique chemotype is associated with a distinct intellectual property position and may offer different selectivity and pharmacokinetic profiles, which is a primary consideration for drug discovery programs selecting a chemical starting point or tool compound.

• [1] Jorge Garcia FORTANET, et al. TRPML modulators. WO2021127337A1. 2020-12-18. View Source
• [2] MODULATORS OF TRPML, THEIR COMPOSITIONS AND METHODS OF USE. Patent Application 20240299348. View Source
• [3] Xiaowen Peng, et al. Discovery and characterization of novel TRPML1 agonists. Bioorg Med Chem Lett. 2024 Jan 15:98:129595. View Source

Calcium-Independent Autophagy Induction

The reported AC50 value for TRPML modulator 1 is less than 2 mM in a TFEB assay, a functional cellular readout [1] [2]. In contrast, potent agonists like ML-SA5 report an EC50 of 285 nM in a direct patch-clamp electrophysiology assay measuring TRPML1 channel current . This difference highlights that TRPML modulator 1 is characterized by its functional, downstream effect rather than its direct channel-gating potency. This profile may be advantageous for studies where strong, direct channel activation leads to confounding off-target effects or cytotoxicity, and a more subtle modulation of the pathway is desired.

Evidence Dimension	Potency in functional vs. direct activation assays
Target Compound Data	AC50 < 2 mM (TFEB assay)
Comparator Or Baseline	ML-SA5 (EC50 = 285 nM; patch clamp on TRPML1 current)
Quantified Difference	TRPML modulator 1 is ~7,000-fold less potent in a functional assay compared to ML-SA5's direct channel activation.
Conditions	Cellular TFEB assay (target) vs. Electrophysiology on DMD myocytes (comparator)

Why This Matters

Selecting a compound based on its functional potency (AC50) rather than its channel activation potency (EC50) allows researchers to separate primary pharmacology from downstream biological outcomes, which is critical for target validation and phenotypic screening campaigns.

• [1] MedChemExpress (MCE). TRPML modulator 1 Product Datasheet. View Source
• [2] PeptideDB. TRPML modulator 1 Product Datasheet. View Source

TRPML Modulator 1 Application Scenarios

TFEB-Driven Autophagy Studies

TRPML modulator 1 is best deployed as a functional tool compound in cellular assays designed to measure autophagy flux and lysosomal biogenesis, where its activity in the TFEB assay (AC50 < 2 mM) is directly relevant [1]. Researchers investigating the link between TRPML activation and downstream transcriptional programs will find this compound suitable for experiments where a functional rather than a purely electrophysiological response is the primary endpoint.

Novel TRPML Scaffold Development

Given its arylsulfonamide core, which is distinct from older TRPML agonists like ML-SA1, TRPML modulator 1 serves as a valuable starting point for structure-activity relationship (SAR) studies in medicinal chemistry programs [2] . The associated patent literature (WO2021127337A1) provides a broad chemical space around this scaffold, making it an ideal reference compound for developing new chemical entities with potentially improved selectivity and pharmacokinetic properties for targeting lysosomal storage disorders and neurodegeneration.

Lysosomal Dysfunction in Aging & Neurodegeneration

For phenotypic screening campaigns where the goal is to identify compounds that promote cellular clearance or rescue a disease phenotype, TRPML modulator 1 can be used as a reference agonist [3]. Its functional AC50 value provides a benchmark for screening hits, and its distinct mechanism of action can help deconvolute whether observed phenotypic effects are due to direct TRPML channel gating or downstream lysosomal signaling pathways [4].

• [1] MedChemExpress (MCE). TRPML modulator 1 Product Datasheet. View Source
• [2] Jorge Garcia FORTANET, et al. TRPML modulators. WO2021127337A1. 2020-12-18. View Source
• [3] MODULATORS OF TRPML, THEIR COMPOSITIONS AND METHODS OF USE. Patent Application 20240299348. View Source
• [4] Xiaowen Peng, et al. Discovery and characterization of novel TRPML1 agonists. Bioorg Med Chem Lett. 2024 Jan 15:98:129595. View Source